Cas no 2981-96-6 (2(3H)-Furanone, dihydro-4,5,5-trimethyl-)

• Product Name: 2(3H)-Furanone, dihydro-4,5,5-trimethyl-
• CAS No: 2981-96-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1440268
• PubChem ID: 11159336
• Update Time: 2025-10-28

2(3H)-Furanone, dihydro-4,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-4,5,5-trimethyl-
• SCHEMBL6059815
• 4,5,5-trimethyloxolan-2-one
• 4,5,5-trimethyltetrahydrofuranone
• AKOS006287209
• WLRGENJWPWBOMS-UHFFFAOYSA-N
• 4,5,5-trimethyldihydrofuran-2(3H)-one
• 2981-96-6
• beta,gamma,gamma-trimethyl-gamma-butyrolactone

• Inchi： 1S/C7H12O2/c1-5-4-6(8)9-7(5,2)3/h5H,4H2,1-3H3
• InChI Key： WLRGENJWPWBOMS-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C1(C)C)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2(3H)-Furanone, dihydro-4,5,5-trimethyl-

Research Brief on 2(3H)-Furanone, dihydro-4,5,5-trimethyl- (CAS: 2981-96-6) in Chemical Biology and Pharmaceutical Applications

The compound 2(3H)-Furanone, dihydro-4,5,5-trimethyl- (CAS: 2981-96-6) is a lactone derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile structural framework and potential bioactivity. Recent studies have explored its applications in drug discovery, synthetic chemistry, and as a precursor for bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging therapeutic potentials.

Recent advancements in synthetic methodologies have enabled more efficient production of 2(3H)-Furanone derivatives, including dihydro-4,5,5-trimethyl-. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of γ-lactone-based inhibitors targeting inflammatory enzymes. The study reported a novel catalytic process that improved yield by 40% compared to traditional methods, underscoring its industrial applicability.

In pharmacological research, this compound has shown promise as a modulator of cellular signaling pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that structural analogs of 2(3H)-Furanone, dihydro-4,5,5-trimethyl- exhibited selective inhibition of COX-2 with an IC50 of 1.2 μM, suggesting potential as non-steroidal anti-inflammatory drug (NSAID) candidates. Molecular docking studies further elucidated its binding interactions with the enzyme's active site.

The compound's unique stereochemistry has also been investigated for chiral synthesis applications. Research from the European Journal of Organic Chemistry (2023) demonstrated its use as a building block for asymmetric synthesis of complex natural products, particularly in the construction of terpenoid frameworks. Nuclear magnetic resonance (NMR) studies confirmed the compound's stable conformation in various solvent systems.

Emerging applications in antimicrobial research have identified 2(3H)-Furanone derivatives as potential quorum sensing inhibitors. A 2024 study in ACS Infectious Diseases reported that dihydro-4,5,5-trimethyl- derivatives disrupted biofilm formation in Pseudomonas aeruginosa at sub-MIC concentrations, offering a new strategy against antibiotic-resistant infections. The mechanism appears to involve interference with acyl-homoserine lactone signaling.

From a toxicological perspective, recent in vitro assessments (2023, Regulatory Toxicology and Pharmacology) indicate favorable safety profiles for this compound, with no observed genotoxicity at concentrations below 100 μM. However, researchers note the need for further in vivo studies to fully characterize its pharmacokinetic properties. Current investigations are exploring prodrug formulations to enhance bioavailability.

In conclusion, 2(3H)-Furanone, dihydro-4,5,5-trimethyl- represents a chemically versatile scaffold with multiple pharmaceutical applications. Ongoing research continues to uncover new dimensions of its bioactivity, positioning it as a valuable compound in medicinal chemistry pipelines. Future directions include structure-activity relationship studies to optimize therapeutic indices and exploration of its potential in targeted drug delivery systems.